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Compound of Interest

Compound Name: 2-Benzylicyclohexanone

Cat. No.: B1266569

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Benzylcyclohexanone (CAS No. 946-33-8) is a cyclic ketone with a molecular formula of
C13H160.[1][2][3][4]]5] It is a colorless to pale yellow liquid at room temperature, recognized for
its potential applications in the fragrance industry due to its characteristic aromatic properties.
[1] This document provides detailed application notes and experimental protocols for the
evaluation of 2-Benzylcyclohexanone as a fragrance and potential flavor ingredient. Due to
the limited publicly available data on its specific sensory profile and performance, this guide
combines known physicochemical properties with generalized industry-standard protocols for
the assessment of new fragrance materials.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Benzylcyclohexanone is presented in
Table 1. This data is essential for formulation, stability, and safety considerations.

Table 1: Physicochemical Properties of 2-Benzylcyclohexanone

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1266569?utm_src=pdf-interest
https://www.benchchem.com/product/b1266569?utm_src=pdf-body
https://www.smolecule.com/products/s663234
https://www.sigmaaldrich.com/US/en/product/aldrich/549959
https://webbook.nist.gov/cgi/cbook.cgi?ID=C946338&Units=SI&Mask=80
https://www.fishersci.ca/shop/products/2-benzylcyclohexanone-97-thermo-scientific/p-7044309
https://buyersguidechem.com/chemicalproperty_720285958327.html
https://www.smolecule.com/products/s663234
https://www.benchchem.com/product/b1266569?utm_src=pdf-body
https://www.benchchem.com/product/b1266569?utm_src=pdf-body
https://www.benchchem.com/product/b1266569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value References
Molecular Formula C13H160 [L1121[31[4115]
Molecular Weight 188.27 g/mol [1][2]

CAS Number 946-33-8 [1][2][41[5]
Appearance Colorless to pale yellow liquid [1]

Melting Point 28-30 °C [1][5]

Boiling Point 103-105 °C at 0.2 mmHg [1112]5]
Density 1.024 g/mL at 25 °C [1112][5]
Refractive Index n20/D 1.536 (lit.) [2]

Flash Point >230 °F (>110 °C) [5]

Sensory Profile (Postulated)

While detailed sensory data for 2-Benzylcyclohexanone is not widely published, its chemical
structure as a 2-substituted cyclohexanone derivative suggests a complex odor profile.[2] The
presence of the benzyl group typically imparts sweet, floral, and slightly balsamic notes. The
cyclohexanone ring may contribute woody, camphoraceous, or minty facets, as seen in related
molecules. Therefore, 2-Benzylcyclohexanone is postulated to have a multifaceted aroma
that could be described as having floral, woody, and warm-spicy characteristics. Its flavor
profile is currently undetermined, and its suitability for flavor applications would require further
investigation and regulatory approval.

Experimental Protocols

The following protocols are generalized methods for the comprehensive evaluation of a new
fragrance ingredient like 2-Benzylcyclohexanone.

Protocol 1: Olfactory Profile and Odor Threshold
Determination by Gas Chromatography-Olfactometry
(GC-0)
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Objective: To identify the characteristic odor notes of 2-Benzylcyclohexanone and to
determine its odor detection threshold.

Materials:

2-Benzylcyclohexanone (=97% purity)

Ethanol (odor-free)

Gas chromatograph with a flame ionization detector (FID) and an olfactometry port

Appropriate GC column (e.g., nonpolar DB-5 or polar DB-Wax)

Trained sensory panelists (n=5-10)
Methodology:

o Sample Preparation: Prepare a serial dilution of 2-Benzylcyclohexanone in ethanol,
ranging from 1% down to 0.0001% (w/w).

e GC-O Analysis:
o Inject a standardized volume of each dilution onto the GC column.
o The column effluent is split between the FID and the olfactometry port.

o Panelists sniff the effluent from the olfactometry port and record the time, intensity, and
description of any detected odor.

e Data Analysis:

o Correlate the retention time of the 2-Benzylcyclohexanone peak with the panelists’
responses.

o Compile the odor descriptors to build a comprehensive olfactory profile.

o The odor detection threshold is determined as the lowest concentration at which a majority
of the panelists can reliably detect the substance.
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Protocol 2: Sensory Evaluation in a Fragrance
Composition

Objective: To evaluate the performance and characteristics of 2-Benzylcyclohexanone in a
model fragrance formulation.

Materials:

2-Benzylcyclohexanone

A simple fragrance base (e.g., a blend of hedione, galaxolide, and isoeugenol)

Ethanol (perfumer's grade)

Glass beakers, pipettes, and smelling strips

Trained sensory panel
Methodology:

o Formulation: Prepare two versions of the fragrance base: one as a control and one with the
addition of 2-Benzylcyclohexanone at a predetermined concentration (e.g., 1%, 5%).

o Evaluation:

o Dip smelling strips into each formulation and allow the ethanol to evaporate for a few
seconds.

o Present the coded smelling strips to the panelists in a randomized order.

o Panelists evaluate the fragrance at different time points (top note, middle note, base note)
and provide descriptive analysis and preference ratings.

o Data Analysis: Statistically analyze the descriptive and preference data to determine the
impact of 2-Benzylcyclohexanone on the overall fragrance profile.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1266569?utm_src=pdf-body
https://www.benchchem.com/product/b1266569?utm_src=pdf-body
https://www.benchchem.com/product/b1266569?utm_src=pdf-body
https://www.benchchem.com/product/b1266569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol 3: Stability Testing in a Consumer Product
Base

Objective: To assess the stability of 2-Benzylcyclohexanone in a representative consumer
product formulation under accelerated aging conditions.

Materials:

2-Benzylcyclohexanone

Unfragranced consumer product base (e.g., lotion, soap, shampoo)

Control and test samples of the fragranced product

Stability ovens (e.g., at 40°C and 50°C)

UV light exposure chamber

Refrigerator (4°C)
Methodology:

o Sample Preparation: Incorporate 2-Benzylcyclohexanone into the product base at a typical
usage level (e.g., 0.5%). Prepare a control sample without the fragrance.

o Accelerated Aging: Store the samples under various conditions:
o Elevated temperatures (40°C, 50°C) for up to 12 weeks.
o UV light exposure for a specified duration.

o Freeze-thaw cycles (e.g., 24 hours at 4°C followed by 24 hours at room temperature,
repeated).

« Evaluation: At regular intervals (e.g., 1, 2, 4, 8, 12 weeks), evaluate the samples for any
changes in color, viscosity, pH, and odor profile compared to the control and a sample stored
at room temperature.
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o Data Analysis: Document any significant changes to determine the stability of 2-
Benzylcyclohexanone in the tested product base.

Visualizations

Experimental Workflow for Fragrance Ingredient
Evaluation
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Caption: Experimental workflow for evaluating a new fragrance ingredient.
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Caption: General olfactory signal transduction cascade.

Conclusion

2-Benzylcyclohexanone is a promising aromatic ketone for the fragrance industry. While
specific sensory and performance data are limited, the provided protocols offer a robust
framework for its evaluation. Further research, particularly in the areas of detailed sensory
profiling, stability in various consumer product bases, and safety assessments, will be crucial
for its successful application in commercial fragrance and potentially flavor formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1266569#application-of-2-
benzylcyclohexanone-in-the-fragrance-and-flavor-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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